Cas no 159063-16-8 ((3s)-1-benzylpyrrolidine-3-carbonitrile)

• Product Name: (3s)-1-benzylpyrrolidine-3-carbonitrile
• CAS No: 159063-16-8
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD09260684
• CID: 1337847
• PubChem ID: 1515498
• Update Time: 2025-04-20

(3s)-1-benzylpyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (3s)-1-benzylpyrrolidine-3-carbonitrile
• AG-A-07961
• (S)-1-Benzyl-pyrrolidine-3-carbonitrile
• AC1LTVJH
• (S)-1-BENZYLPYRROLIDINE-3-CARBONITRILE
• SureCN3273178
• (S)-1-benzyl-3-cyanopyrrolidine
• B67208
• CTK7C3998
• (S)‐1‐BENZYL‐PYRROLIDINE‐3‐CARBONITRILE
• (3S)-1-(Phenylmethyl)-3-pyrrolidinecarbonitrile
• (S)-N-BENZYL-3-CYANOPYRROLIDINE
• SCHEMBL3273178
• MFCD09260684
• RYCQUUNQHVAFSM-GFCCVEGCSA-N
• CS-0337016
• 159063-16-8

• MDL： MFCD09260684
• Inchi： 1S/C12H14N2/c13-8-12-6-7-14(10-12)9-11-4-2-1-3-5-11/h1-5,12H,6-7,9-10H2/t12-/m1/s1
• InChI Key： RYCQUUNQHVAFSM-GFCCVEGCSA-N
• SMILES： N1(CC2C=CC=CC=2)CC[C@H](C#N)C1

Computed Properties

• Exact Mass: 186.11600
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 27.03000
• LogP: 1.96998